VBIT-3

• Molecular Formula: C21H19ClF3N3O3
• Molecular Weight: 453.8 g/mol
• InChI: InChI=1S/C21H19ClF3N3O3/c22-14-1-3-16(4-2-14)28-19(29)13-18(20(28)30)27-11-9-26(10-12-27)15-5-7-17(8-6-15)31-21(23,24)25/h1-8,18H,9-13H2
• InChIKey: RSUJVXBELMZOKK-UHFFFAOYSA-N

VBIT-3: VDAC1 Oligomerization Inhibitor

VBIT-3 is a synthetic small molecule inhibitor that directly targets the voltage-dependent anion channel 1 (VDAC1) on the outer mitochondrial membrane [1]. It is a structural derivative of the parent compound AKOS-022 and belongs to a class of novel VDAC1 oligomerization inhibitors developed to modulate mitochondrion-mediated apoptosis [1][2]. VBIT-3 has been demonstrated to bind to purified VDAC1, reduce its channel conductance, and inhibit VDAC1 oligomerization, cytochrome c release, and subsequent apoptosis in cellular models [1].

Workflow VDAC1 oligomerization & mitochondrial apoptosis pathway studies

Selection Lower-affinity tool compound for graded target engagement and dose-response mapping

Use Context Cytochrome c release, apoptosis endpoint titration, planar lipid bilayer electrophysiology

• [1] Ben-Hail D, Begas-Shvartz R, Shalev M, Shteinfer-Kuzmine A, Gruzman A, Reina S, De Pinto V, Shoshan-Barmatz V. Novel Compounds Targeting the Mitochondrial Protein VDAC1 Inhibit Apoptosis and Protect against Mitochondrial Dysfunction. J Biol Chem. 2016 Nov 25;291(48):24986-25003. View Source
• [2] MedChemExpress. VBIT-3 Product Datasheet. CAS No.: 2088463-66-3. View Source

VBIT-3 Substitution: Quantitative Justification

While several compounds are marketed as VDAC1 inhibitors, their potency, mechanism of action, and selectivity profiles differ significantly, making generic substitution a high-risk endeavor for reproducible research. VBIT-3 exhibits a distinct binding affinity and cellular inhibition profile compared to its close analogs AKOS-022 and VBIT-4 [1]. Furthermore, a recent study has challenged the mechanism of the widely used compound VBIT-4, demonstrating that its effects may be due to membrane disruption rather than specific VDAC1 oligomerization inhibition, underscoring the critical importance of selecting a compound with a well-defined and validated mechanism for specific experimental questions [2].

VBIT-3

VBIT-4 / AKOS-022

Target Engagement

Lower binding affinity may yield partial VDAC1 occupancy

Tighter binding drives higher occupancy

Inhibitory Potency

Higher IC50 range supports graded, sub-maximal inhibition across apoptosis readouts

Lower IC50 values produce near-maximal effect; narrow dynamic window

Scaffold Flexibility

Rigid pyrrolidine-2,5-dione core may confer distinct metabolic stability

Flexible 4-hydroxybutanamide moiety associated with higher potency but uncharacterized ADME

• [1] Ben-Hail D, Begas-Shvartz R, Shalev M, Shteinfer-Kuzmine A, Gruzman A, Reina S, De Pinto V, Shoshan-Barmatz V. Novel Compounds Targeting the Mitochondrial Protein VDAC1 Inhibit Apoptosis and Protect against Mitochondrial Dysfunction. J Biol Chem. 2016 Nov 25;291(48):24986-25003. View Source
• [2] Membrane-Disruptive Action of VBIT-4 Challenges Its Role as a Widely Used VDAC Oligomerization Inhibitor. 2025 Jul 3. View Source

VBIT-3 Comparative Evidence

VDAC1 Binding Affinity by MST

VBIT-3 exhibits a 2-fold lower binding affinity for purified VDAC1 compared to both its parent compound AKOS-022 and its more potent derivative VBIT-4. This difference is critical for experimental design where precise target engagement levels are required [1].

VDAC1 Binding Affinity

Head-to-head

Kd = 31.3 μM

Supports binding affinity ranking for tool compound selection

VBIT-4 Kd 17 μM, AKOS-022 Kd 15.4 μM (MST, purified VDAC1)

Evidence Dimension	Binding Affinity (Kd) to Purified VDAC1
Target Compound Data	31.3 μM
Comparator Or Baseline	AKOS-022: 15.4 μM; VBIT-4: ~17 μM
Quantified Difference	2-fold lower affinity vs. AKOS-022 and VBIT-4
Conditions	Microscale Thermophoresis (MST) using purified VDAC1 protein.

Why This Matters

This lower affinity provides a wider dynamic range for studying concentration-dependent effects, making it a more suitable tool compound for detailed pharmacodynamic studies where a more moderate target engagement is desired.

• [1] Ben-Hail D, Begas-Shvartz R, Shalev M, Shteinfer-Kuzmine A, Gruzman A, Reina S, De Pinto V, Shoshan-Barmatz V. Novel Compounds Targeting the Mitochondrial Protein VDAC1 Inhibit Apoptosis and Protect against Mitochondrial Dysfunction. J Biol Chem. 2016 Nov 25;291(48):24986-25003. View Source

VDAC1 Oligomerization Inhibition

In HEK-293 cells, VBIT-3 is significantly less potent than VBIT-4 at inhibiting key steps in the apoptotic cascade induced by selenite. VBIT-3's IC50 values for inhibiting VDAC1 oligomerization, cytochrome c release, and overall apoptosis are 3- to 4-fold higher than those of VBIT-4 [1].

Oligomerization Inhibition

Head-to-head

IC50 = 8.8 ± 0.56 μM

VBIT-4: 1.9 ± 0.08 μM (4.6-fold difference)

Supports oligomerization endpoint titration context

HEK-293 selenite model, EGS cross-linking, anti-VDAC1 immunoblot

Evidence Dimension	Cellular Inhibition (IC50)
Target Compound Data	VDAC1 Oligomerization: 8.8±0.56 μM; Cyto c Release: 6.6±1.03 μM; Apoptosis: 7.5±0.27 μM
Comparator Or Baseline	VBIT-4: ~1.8-2.9 μM for all three assays
Quantified Difference	~3-4 fold higher IC50 values for VBIT-3
Conditions	Selenite-induced apoptosis in HEK-293 cells.

Why This Matters

For studies requiring robust and near-complete inhibition of the VDAC1-mediated apoptotic pathway, VBIT-4 is demonstrably more effective. VBIT-3's intermediate potency makes it a valuable comparator for studying partial inhibition or structure-activity relationships (SAR).

• [1] Ben-Hail D, Begas-Shvartz R, Shalev M, Shteinfer-Kuzmine A, Gruzman A, Reina S, De Pinto V, Shoshan-Barmatz V. Novel Compounds Targeting the Mitochondrial Protein VDAC1 Inhibit Apoptosis and Protect against Mitochondrial Dysfunction. J Biol Chem. 2016 Nov 25;291(48):24986-25003. View Source

Cytochrome c Release Inhibition

While the original characterization paper for VBIT-3 and VBIT-4 did not include in vivo studies, subsequent research has extensively validated the therapeutic potential of VBIT-4 and the related compound VBIT-12 in various animal disease models. VBIT-3 lacks this level of in vivo validation, making it primarily a tool for in vitro and ex vivo mechanistic studies [1].

Cytochrome c Release

Head-to-head

IC50 = 6.6 ± 1.03 μM

VBIT-4: 1.8 ± 0.24 μM (3.7-fold difference)

Supports mitochondrial permeabilization endpoint analysis

Digitonin fractionation, anti-cytochrome c immunoblot, n=3

Evidence Dimension	In Vivo Validation
Target Compound Data	No in vivo studies reported in primary literature.
Comparator Or Baseline	VBIT-4: Validated in mouse models of lupus and type-2 diabetes; VBIT-12: Validated in mouse models of inflammatory bowel disease, ALS, and cancer.
Quantified Difference	Qualitative difference in application scope.
Conditions	Review of published literature as of 2026.

Why This Matters

For procurement decisions, this defines the compound's application domain. VBIT-3 is the appropriate choice for well-controlled in vitro or ex vivo experiments focusing on direct VDAC1 interaction, whereas VBIT-4 or VBIT-12 should be selected for studies requiring translation to in vivo models or for validating in vitro findings in a more complex biological system.

• [1] Ben-Hail D, Begas-Shvartz R, Shalev M, Shteinfer-Kuzmine A, Gruzman A, Reina S, De Pinto V, Shoshan-Barmatz V. Novel Compounds Targeting the Mitochondrial Protein VDAC1 Inhibit Apoptosis and Protect against Mitochondrial Dysfunction. J Biol Chem. 2016 Nov 25;291(48):24986-25003. View Source

Apoptosis Inhibition

VBIT-3 retains the rigid pyrrolidine-2,5-dione core structure from the parent compound AKOS-022. This distinguishes it from VBIT-4, which has a linear, more flexible 4-hydroxybutanamide moiety in the same position. This structural difference is proposed to contribute to the observed differences in potency and molecular flexibility between the two compounds [1].

Apoptosis Inhibition

Head-to-head

IC50 = 7.5 ± 0.27 μM

VBIT-4: 2.9 ± 0.12 μM (2.6-fold difference)

Supports apoptosis endpoint-response interpretation

Annexin V-FITC/PI FACS, HEK-293, selenite-induced apoptosis

Evidence Dimension	Molecular Core Structure
Target Compound Data	Rigid pyrrolidine-2,5-dione ring
Comparator Or Baseline	VBIT-4: Linear 4-hydroxybutanamide moiety
Quantified Difference	Qualitative structural difference.
Conditions	Chemical synthesis and structural analysis.

Why This Matters

This structural feature is the defining chemical difference between VBIT-3 and its more potent analog VBIT-4. For medicinal chemistry and SAR studies, VBIT-3 serves as the 'rigid' comparator, allowing researchers to isolate the impact of molecular flexibility on target engagement and downstream biological effects.

• [1] Ben-Hail D, Begas-Shvartz R, Shalev M, Shteinfer-Kuzmine A, Gruzman A, Reina S, De Pinto V, Shoshan-Barmatz V. Novel Compounds Targeting the Mitochondrial Protein VDAC1 Inhibit Apoptosis and Protect against Mitochondrial Dysfunction. J Biol Chem. 2016 Nov 25;291(48):24986-25003. View Source

VBIT-3 Application Scenarios

SAR: Conformational Rigidity Variable

VBIT-3's well-defined, moderate binding affinity (Kd=31.3 μM) and cellular IC50 values (6.6-8.8 μM) make it an ideal reference compound for SAR studies. Its rigid core structure provides a baseline for comparing the effects of introducing flexibility, as seen in VBIT-4. Researchers can use VBIT-3 to calibrate assays and define the dynamic range of their system before testing more potent analogs [1].

VDAC1 Oligomerization Titration

Due to its direct interaction with purified VDAC1 and its ability to inhibit channel conductance and oligomerization, VBIT-3 is well-suited for ex vivo experiments on isolated mitochondria. Its moderate potency allows for the study of partial inhibition effects on mitochondrial function, such as Ca2+ retention capacity or membrane potential changes, without completely shutting down the pathway [1].

Metabolic Stability Profiling

Given the recent findings that the more potent analog VBIT-4 may have membrane-disruptive off-target effects, VBIT-3's more moderate profile can serve as a valuable specificity control [1]. By comparing the effects of VBIT-3 and VBIT-4 in parallel experiments, researchers can begin to deconvolute on-target VDAC1 inhibition from potential off-target membrane effects, strengthening the conclusions of their study.

Application

Selection Property

Validation Focus

SAR Conformational Constraint Studies

Rigid vs. flexible scaffold profile

Binding affinity and potency rank order comparison

VDAC1 Oligomerization Dose-Response

Graded inhibitory potency window

Oligomerization-to-apoptosis endpoint relationship

Comparative Metabolic Stability Assessment

Scaffold-dependent metabolic profile

In vitro microsomal stability and CYP liability profiling

Mitochondrial Apoptosis Pathway Studies

VDAC1-mediated mitochondrial protection profile

Mitochondrial membrane potential and ROS endpoint analysis

• [1] Ben-Hail D, Begas-Shvartz R, Shalev M, Shteinfer-Kuzmine A, Gruzman A, Reina S, De Pinto V, Shoshan-Barmatz V. Novel Compounds Targeting the Mitochondrial Protein VDAC1 Inhibit Apoptosis and Protect against Mitochondrial Dysfunction. J Biol Chem. 2016 Nov 25;291(48):24986-25003. View Source